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Compound of Interest

Compound Name: 7-Aminonitrazepam

Cat. No.: B1202089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Aminonitrazepam, the principal
urinary metabolite of the hypnotic drug nitrazepam. As a certified reference material (CRM), 7-
Aminonitrazepam is a critical tool for forensic toxicology, clinical chemistry, and
pharmaceutical research, enabling the accurate identification and quantification of nitrazepam
use. This document details the material's specifications, analytical methodologies for its
detection, and the metabolic pathway of its parent compound.

Certified Reference Material Specifications

7-Aminonitrazepam is available from several suppliers as a certified reference material,
typically as a solution in an organic solvent. These standards are manufactured and tested
under stringent quality control protocols, often adhering to ISO 17034 and ISO/IEC 17025
standards, ensuring their accuracy and suitability for quantitative analysis.[1] A certificate of
analysis accompanies these materials, providing detailed information on their certified
concentration and uncertainty.

Below is a summary of typical specifications for 7-Aminonitrazepam certified reference
materials:
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Parameter

Typical Specification

Product Name

7-Aminonitrazepam

7-amino-5-phenyl-1,3-dihydro-2H-1,4-

Synenyms benzodiazepin-2-one
CAS Number 4928-02-3[2]

Molecular Formula C15H13Ns0[2]
Molecular Weight 251.28 g/mol [2]
Format Solution

Solvent Acetonitrile or Methanol
Concentration 1.0 mg/mL[2][3]
Storage 2-8°C or -20°C[2]

Intended Use

For research and forensic applications,
particularly in LC/MS or GC/MS methods.[2][3]

Metabolic Pathway of Nitrazepam

Nitrazepam undergoes extensive metabolism in the body, with the primary route being the

reduction of the 7-nitro group to form 7-Aminonitrazepam. This metabolite can be further

acetylated to 7-acetamidonitrazepam. The key enzymes involved in the primary metabolic step

have been identified as Aldehyde Oxidase 1 (AOX1), with potential contributions from

Cytochrome P450 enzymes, particularly CYP3A4.[4] The subsequent acetylation is carried out

by N-acetyltransferase 2 (NAT2).[4] An understanding of this pathway is crucial for interpreting

toxicological findings.
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Nitroreduction Acetylation
Nitrazepam (AOX1, CYPSA4) 7-Aminonitrazepam NATZ 7-Acetamidonitrazepam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. 7-Aminonitrazepam 1.0mg/mL acetonitrile, ampule 1mL, certified reference material,
Cerilliant 4928-02-3 [sigmaaldrich.com]

o 3. 7-Aminonitrazepam | Certified Solutions Standards | Certified Reference Materials -
Cerilliant [cerilliant.com]

» 4. ldentification of enzymes responsible for nitrazepam metabolism and toxicity in human -
PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [7-Aminonitrazepam Certified Reference Material: An In-
Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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